Cas no 17812-32-7 (H-Asp-OMe)

H-asp-ome is an aspartic acid derivative

H-Asp-OMe structure

Product Name:H-Asp-OMe

CAS No:17812-32-7

Molecular Formula:C₅H₉NO₄

Molecular Weight:147.1293

MDL:MFCD00080289

CID:50889

PubChem ID:6994682

H-Asp-OMe Properties

Names and Identifiers

- 1-Methyl L-aspartate
- L-Aspartic acid 1-methyl ester
- 3-Amino-4-methoxy-4-oxobutanoic acid
- H-Asp-OMe
- (S)-3-Amino-4-methoxy-4-oxobutanoic acid
- Aspartic Acid α-Methyl Ester
- AC1ODWBT
- CTK3J1668
- methyl aspartate
- PubChem13176
- ASP(OMe)
- L-Asp-OMe
- L-Asp-OMe-OH
- ASPARTIC ACID-OME
- Aspartic acid 1-methyl ester
- L-ASPARTIC ACID-1-METHYL ESTER
- L-ASPARTIC ACID ALPHA-METHYL ESTER
- (3S)-3-amino-4-methoxy-4-oxobutanoic acid
- l-aspartic acid methyl ester
- EBD44191
- FCH920509
- AX8018935
- AB0020367
- ST24036130
- V1217
- M1859
- 812H327
- L-Aspartic acid 1-methyl ester; 3-Amino-4-m
- L-Aspartic acid a-methyl ester hcl
- AT23254
- CS-W018215
- HY-W017499
- (3S)-3-azaniumyl-4-methoxy-4-oxobutanoate
- AKOS016842902
- DTXSID70426394
- Asp-OMe
- EN300-244995
- (3~{S})-3-azanyl-4-methoxy-4-oxidanylidene-butanoic acid
- A812342
- MFCD00080289
- L-Aspartic acid, 1-methyl ester
- 17812-32-7
- DS-13863
- 3-amino-4-methoxy-4-oxo-butanoic acid
- SCHEMBL416894
- AC-19184
- AMY31364
- DA-74018
- SWWBMHIMADRNIK-VKHMYHEASA-N
- +Expand
- MDL： MFCD00080289
- InChIKey： SWWBMHIMADRNIK-VKHMYHEASA-N
- Inchi： 1S/C5H9NO4/c1-10-5(9)3(6)2-4(7)8/h3H,2,6H2,1H3,(H,7,8)/t3-/m0/s1
- SMILES： O(C([H])([H])[H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])[H])=O

Computed Properties

Exact Mass: 147.053158g/mol
Surface Charge: 0
XLogP3: -3.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 147.053158g/mol
Monoisotopic Mass: 147.053158g/mol
Topological Polar Surface Area: 89.6Å²
Heavy Atom Count: 10
Complexity: 145
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -0.33830
PSA: 89.62
Refractive Index: 36 ° (C=0.5, H2O)
Boiling Point: 272.7 °C at 760 mmHg
Melting Point: 186°C(lit.)
Vapor Pressure: No data available
Flash Point: 118.7 °C
Color/Form: Uncertain
Solubility: Uncertain
Density: 1.299

H-Asp-OMe Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB00590-250mg	L-Aspartic acid a-methyl ester hcl	17812-32-7	96%	250mg	$5.00	2024-04-20
AAPPTec	AHD104-5g	H-Asp-OMe	17812-32-7		5g	$125.00	2024-07-19
Aaron	AR0026GQ-250mg	L-Aspartic acid, 1-methyl ester	17812-32-7	96%	250mg	$4.00
abcr	AB251966-1 g	H-Asp-OMe, 98%; .	17812-32-7	98%	1g	€44.90	2023-04-27
Ambeed	A120595-250mg	(S)-3-Amino-4-methoxy-4-oxobutanoic acid	17812-32-7	96%	250mg	$6.0	2024-07-21
Chemenu	CM119503-25g	(S)-3-Amino-4-methoxy-4-oxobutanoic Acid	17812-32-7	95%	25g	$153
Cooke Chemical	A0718612-1G	L-Aspartic acid 1-methyl ester	17812-32-7	98%	1g	RMB 48.00	2023-09-07
Enamine	EN300-244995-0.05g	(3S)-3-amino-4-methoxy-4-oxobutanoic acid	17812-32-7	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	D552947-1g	H-ASP-OMe	17812-32-7	97%	1g	$218	2022-09-05
Fluorochem	M03015-1g	H-Asp-OMe	17812-32-7	95%	1g	￡10.00	2022-02-28

H-Asp-OMe Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:17812-32-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:17812-32-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:17812-32-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

H-Asp-OMe Related Literature

1. Chapter 15. Amino-acids and peptides

P. M. Hardy Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1968 65 509
2. Synthesis of a monocyclic β-lactam stereospecifically labelled at C-4

David Gani,Douglas W. Young,David M. Carr,J. Philip Poyser,Ian H. Sadler J. Chem. Soc. Perkin Trans. 1 1983 2811
3. Biocatalytic asymmetric Michael addition reaction of l-arginine to fumarate for the green synthesis of N-(([(4S)-4-amino-4-carboxy-butyl]amino)iminomethyl)-l-aspartic acid lithium salt (l-argininosuccinic acid lithium salt)

B. Schoenenberger,A. Wszolek,R. Meier,H. Brundiek,M. Obkircher,R. Wohlgemuth RSC Adv. 2017 7 48952
4. Polypeptides. Part XIX. The synthesis of some sequential polypeptides of β-methyl aspartate and γ-methyl glutamate

Akhtar Ali,P. M. Hardy,H. N. Rydon J. Chem. Soc. Perkin Trans. 1 1972 1070
5. Assembly, growth and nonlinear thermo-optical properties of nitropeptides

Santu Bera,Deepak K. S. Ambast,Bipul Pal,Debasish Haldar Phys. Chem. Chem. Phys. 2015 17 16983
6. 100 Mc./sec. nuclear magnetic resonance study of the helix–coil transformation in polypeptides

James A. Ferretti Chem. Commun. (London) 1967 1030
7. 709. The chemistry of extractives from hardwoods. Part III. Baikiain, an amino-acid present in Baikiaea plurijuga

F. E. King,T. J. King,A. J. Warwick J. Chem. Soc. 1950 3590
8. Polypeptides. Part XVIII. Syntheses of poly-(β-aspartic acid) and poly-(γ-glutamic acid) and their benzyl esters

P. M. Hardy,J. C. Haylock,H. N. Rydon J. Chem. Soc. Perkin Trans. 1 1972 605
9. Metal coordination of ferrocene–histidine conjugates

Annaleizle Ferranco,Shibaji Basak,Alan Lough,Heinz-Bernhard Kraatz Dalton Trans. 2017 46 4844
10. Rapid screening by MALDI-TOF mass spectrometry to probe binding specificity at enzyme active sites

Michael E. Webb,Elaine Stephens,Alison G. Smith,Chris Abell Chem. Commun. 2003 2416

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

17812-32-7 (H-Asp-OMe) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:17812-32-7)H-Asp-OMe

Purity:99%

Quantity:100g

Price($):230.0